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Abstract
This technical guide provides a comprehensive overview of 2-Allyl-3-hydroxybenzaldehyde,

a phenolic aldehyde with potential applications in medicinal chemistry and drug development.

This document details the compound's chemical identity, including its IUPAC name and CAS

number, and presents a plausible synthetic route based on established organic chemistry

principles. Furthermore, this guide explores the compound's potential biological activities,

drawing parallels with structurally similar molecules that have demonstrated significant anti-

inflammatory and anticancer properties. Key signaling pathways potentially modulated by this

class of compounds, such as the MAPK and Shh pathways, are discussed and visualized. This

guide aims to serve as a foundational resource for researchers interested in the therapeutic

potential of substituted benzaldehydes.

Chemical Identity and Properties
2-Allyl-3-hydroxybenzaldehyde is an organic compound characterized by a benzene ring

substituted with an allyl group, a hydroxyl group, and a formyl group.
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Identifier Value Reference

IUPAC Name
3-hydroxy-2-prop-2-

enylbenzaldehyde
[1]

Common Name 2-Allyl-3-hydroxybenzaldehyde [1][2]

CAS Number 79950-42-8 [1][2]

Molecular Formula C₁₀H₁₀O₂ [1]

Molecular Weight 162.18 g/mol [1]

Appearance Solid (predicted) [2]

Purity 97% (commercially available) [2]

Storage Temperature 2-8°C under inert atmosphere [2]

Plausible Synthetic Route
A direct, detailed experimental protocol for the synthesis of 2-Allyl-3-hydroxybenzaldehyde is

not readily available in the cited literature. However, a plausible synthetic route can be devised

based on established methods for the allylation of phenols and related aromatic compounds.

The following protocol is a hypothetical adaptation of known procedures for similar molecules,

such as the synthesis of 3-allyl-4-hydroxybenzaldehyde.[3]

Experimental Protocol: Ortho-Allylation of 3-
Hydroxybenzaldehyde
Objective: To synthesize 2-Allyl-3-hydroxybenzaldehyde via a Claisen rearrangement of an

allyloxy intermediate.

Reaction Scheme:
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Caption: Synthetic workflow for 2-Allyl-3-hydroxybenzaldehyde.

Materials:

Reagent Molar Mass ( g/mol )

3-Hydroxybenzaldehyde 122.12

Allyl Bromide 120.98

Anhydrous Potassium Carbonate (K₂CO₃) 138.21

Acetone 58.08

Toluene 92.14

Hydrochloric Acid (HCl) 36.46

Ethyl Acetate 88.11

Anhydrous Magnesium Sulfate (MgSO₄) 120.37

Procedure:
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Williamson Ether Synthesis: To a solution of 3-hydroxybenzaldehyde in acetone, add two

equivalents of anhydrous potassium carbonate. Stir the mixture at room temperature. Slowly

add 1.1 equivalents of allyl bromide dissolved in acetone. Reflux the reaction mixture for 2-4

hours, monitoring the progress by thin-layer chromatography (TLC).

Work-up and Isolation of Intermediate: After the reaction is complete, filter the mixture to

remove inorganic salts. Evaporate the acetone under reduced pressure to obtain the crude

3-(allyloxy)benzaldehyde.

Claisen Rearrangement: Heat the crude 3-(allyloxy)benzaldehyde in a high-boiling point

solvent such as toluene, or neat, to induce the Claisen rearrangement to the desired 2-Allyl-
3-hydroxybenzaldehyde. The reaction temperature is typically in the range of 180-220°C.

Purification: The resulting product can be purified by column chromatography on silica gel

using a mixture of hexane and ethyl acetate as the eluent.

Potential Biological Activities and Applications
While specific biological data for 2-Allyl-3-hydroxybenzaldehyde is limited, research on its

isomers and other structurally related benzaldehydes provides strong indications of its potential

therapeutic applications, particularly in oncology and inflammatory diseases.

Anticancer Activity
The isomer, 3-Allyl-2-hydroxybenzaldehyde, has demonstrated significant cytotoxic effects

against various human cancer cell lines, including leukemia (HL-60) and cervical cancer (HeLa)

cells.[4] The proposed mechanism of action involves the induction of apoptosis.[4]

Furthermore, other benzyloxybenzaldehyde derivatives have shown anticancer activity against

HL-60 cells by causing cell cycle arrest at the G2/M phase and disrupting mitochondrial

function.[5] Benzaldehyde itself has been studied for its ability to suppress metastasis and

overcome treatment resistance in cancer.[6]
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Compound Cell Line Observed Effect
Potential
Mechanism

3-Allyl-2-

hydroxybenzaldehyde

HL-60 (Leukemia),

HeLa (Cervical

Cancer)

Cytotoxicity, Apoptosis

Induction

Inhibition of

procaspase-3

Benzyloxybenzaldehy

de Derivatives
HL-60 (Leukemia)

Anti-proliferative,

G2/M cell cycle arrest,

Apoptosis

Disruption of

mitochondrial function

Benzaldehyde
Pancreatic Cancer (in

vivo)

Inhibition of tumor

growth and metastasis

Targeting the 14-3-3ζ

and H3S28ph

interaction

Anti-inflammatory Activity
Studies on 3-hydroxybenzaldehyde have revealed its potential to mitigate inflammatory

responses. It has been shown to inhibit the proliferation of vascular smooth muscle cells and

reduce the expression of inflammatory markers such as VCAM-1 and ICAM-1 in human

umbilical vein endothelial cells (HUVECs).[7][8] The anti-inflammatory effects are believed to

be mediated through the inhibition of key signaling molecules like NF-κB and p38.[7][8]

Compound Cell Type Observed Effect
Potential
Mechanism

3-

Hydroxybenzaldehyde
HUVECs

Inhibition of

inflammatory markers

(VCAM-1, ICAM-1)

Inhibition of p-NF-κB

and p-p38

2,4-

Dihydroxybenzaldehy

de

RAW264.7

Macrophages

Suppression of NO,

iNOS, and COX-2

production

-

Involvement in Cellular Signaling Pathways
The biological effects of substituted benzaldehydes are often attributed to their ability to

modulate specific intracellular signaling pathways.
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MAPK Signaling Pathway
The Mitogen-Activated Protein Kinase (MAPK) pathway is crucial in regulating cell proliferation,

differentiation, and apoptosis. Dysregulation of this pathway is a hallmark of many cancers.

Schiff base derivatives of 2-hydroxybenzaldehyde have been shown to induce apoptosis in

cancer cells by modulating the MAPK signaling pathway.[9] This suggests that 2-Allyl-3-
hydroxybenzaldehyde could potentially exert its anticancer effects through a similar

mechanism.

Extracellular Signal

Receptor Tyrosine Kinase

RAS

RAF

MEK

ERK

Proliferation Survival Apoptosis
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Caption: Potential inhibition of the MAPK pathway by 2-Allyl-3-hydroxybenzaldehyde.

Sonic Hedgehog (Shh) Signaling Pathway
The Sonic Hedgehog (Shh) signaling pathway plays a critical role in embryonic development

and tissue homeostasis. Aberrant activation of this pathway has been implicated in the

development of various cancers. Studies have shown that 3-hydroxybenzaldehyde can activate

the Shh signaling pathway in astrocytes.[10] This interaction highlights a potential mechanism

through which 2-Allyl-3-hydroxybenzaldehyde could influence cellular processes.
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Inhibition
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Caption: Potential modulation of the Shh pathway by 2-Allyl-3-hydroxybenzaldehyde.

Conclusion and Future Directions
2-Allyl-3-hydroxybenzaldehyde represents a molecule of interest for further investigation in

the fields of medicinal chemistry and pharmacology. Based on the biological activities of its

structural analogs, it is plausible that this compound possesses anticancer and anti-

inflammatory properties. Future research should focus on the definitive synthesis and

purification of 2-Allyl-3-hydroxybenzaldehyde, followed by comprehensive in vitro and in vivo

studies to elucidate its specific biological activities and mechanisms of action. Quantitative

analysis of its effects on cancer cell viability and inflammatory markers, as well as detailed

studies of its impact on signaling pathways such as MAPK and Shh, will be crucial in

determining its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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